7-Methyl-2-(2-methylphenyl)-1,3-benzoxazol-5-amine

Specification

• CAS No.: 1315371-10-8
• Molecular Formula: C15H14N2O
• Molecular Weight: 238.28 g/mol
• IUPAC Name: 7-methyl-2-(2-methylphenyl)-1,3-benzoxazol-5-amine
• Standard InChI: InChI=1S/C15H14N2O/c1-9-5-3-4-6-12(9)15-17-13-8-11(16)7-10(2)14(13)18-15/h3-8H,16H2,1-2H3
• Standard InChI Key: WPTJANLKOJUWCK-UHFFFAOYSA-N
• SMILES: CC1=CC=CC=C1C2=NC3=C(O2)C(=CC(=C3)N)C
• Canonical SMILES: CC1=CC=CC=C1C2=NC3=C(O2)C(=CC(=C3)N)C

Introduction

7-Methyl-2-(2-methylphenyl)-1,3-benzoxazol-5-amine is a synthetic organic compound with the CAS number 16699-09-5. It belongs to the benzoxazole class of compounds, which are known for their diverse biological activities, including antimicrobial and anticancer properties. This compound is specifically characterized by its benzoxazole ring system, which is substituted with a methyl group at the 7-position and a 2-methylphenyl group at the 2-position, along with an amino group at the 5-position.

Synthesis and Preparation

The synthesis of 7-Methyl-2-(2-methylphenyl)-1,3-benzoxazol-5-amine typically involves condensation reactions between appropriate precursors, such as 2-amino-5-methylphenol and 2-methylbenzoyl chloride, followed by cyclization to form the benzoxazole ring. The specific conditions and reagents used can vary depending on the desired yield and purity.

Biological Activities

While specific biological activity data for 7-Methyl-2-(2-methylphenyl)-1,3-benzoxazol-5-amine is limited, compounds within the benzoxazole class have shown potential in various therapeutic areas:

• Antimicrobial Activity: Benzoxazoles have been explored for their antimicrobial properties, often exhibiting activity against both Gram-positive and Gram-negative bacteria, as well as fungi.

• Anticancer Activity: Some benzoxazole derivatives have demonstrated anticancer properties, though detailed studies on this specific compound are not readily available.

Research Findings and Future Directions

Given the lack of specific research findings on 7-Methyl-2-(2-methylphenyl)-1,3-benzoxazol-5-amine, future studies should focus on its synthesis optimization, biological evaluation, and structure-activity relationship analysis. This could involve assessing its potential as a lead compound in drug discovery, particularly in areas where benzoxazoles have shown promise.